Cas no 14310-22-6 (Benzene,1-chloro-4-(2-phenylethyl)-)
14310-22-6 structure
Product Name:Benzene,1-chloro-4-(2-phenylethyl)-
CAS No:14310-22-6
MF:C14H13Cl
MW:216.706022977829
CID:192211
PubChem ID:223463
Update Time:2025-04-19
Benzene,1-chloro-4-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-4-(2-phenylethyl)-
- 1-chloro-4-(2-phenylethyl)benzene
- 1-(4-chlorophenyl)-2-phenylethane
- 1-chloro-4-phenethylbenzene
- 4-(chloromethyl)dibenzyl
- 4-Chlor-bibenzyl
- 4-chloro-4-phenethylbenzene
- 4-chlorobibenzyl
- 4-chloro-bibenzyl
- AC1L5CKU
- AC1Q3NSO
- AR-1C2382
- CTK4C3479
- NSC11134
- SureCN8196751
- 14310-22-6
- SCHEMBL8196751
- DTXSID90279041
- NSC-11134
-
- Inchi: 1S/C14H13Cl/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
- InChI Key: WZTJFRVXSHGGEF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 216.07069
- Monoisotopic Mass: 216.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.111
- Boiling Point: 289.9°C at 760 mmHg
- Flash Point: 117.4°C
- Refractive Index: 1.583
- PSA: 0
- LogP: 4.12520
Benzene,1-chloro-4-(2-phenylethyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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